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Abstract

lodine tribromide (IBrs), a fascinating interhalogen compound, exists in the solid state as the
ionic species, [IBrz2]*[Brs]~. This document provides a comprehensive analysis of its crystal
structure, determined through X-ray crystallography. It details the experimental protocols for its
synthesis and structural determination, presents key crystallographic data in a structured
format, and visualizes the structural relationships. This technical guide is intended for
professionals in chemical and materials science research.

Introduction

lodine tribromide is a dark brown solid that is chemically reactive. Its solid-state structure is of
significant interest as it deviates from a simple molecular 1Brs arrangement. Instead, it forms an
ionic lattice composed of the dibromoiodonium(lll) cation ([IBrz]*) and the tribromide anion
([Brs]7). This arrangement is crucial for understanding its reactivity and physical properties. The
determination of this structure has been accomplished through single-crystal X-ray diffraction.

Experimental Protocols
Synthesis of lodine Tribromide Crystals

The synthesis of iodine tribromide suitable for single-crystal X-ray diffraction involves the
direct reaction of the elements.
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Methodology:

A stoichiometric amount of high-purity iodine is dissolved in an excess of liquid bromine in a
sealed, thick-walled glass tube.

The mixture is gently warmed to approximately 60°C to ensure complete reaction and then
slowly cooled to room temperature.

The tube is then cooled to a lower temperature (e.g., 0°C) over several days to facilitate the
crystallization of iodine tribromide.

Single crystals are isolated from the excess bromine in a dry atmosphere due to the
hygroscopic nature of the compound.

Single-Crystal X-ray Diffraction Analysis

The crystal structure of iodine tribromide was determined using single-crystal X-ray

diffraction.

Methodology:

A suitable single crystal of IBrs was selected and mounted on a goniometer head.

The crystal was maintained at a low temperature (typically 100-150 K) to minimize thermal
vibrations and potential decomposition.

X-ray diffraction data were collected using a diffractometer equipped with a monochromatic
X-ray source (e.g., Mo Ka radiation, A = 0.71073 A).

The collected diffraction data were processed, including corrections for Lorentz and
polarization effects, and an absorption correction was applied.

The crystal structure was solved using direct methods and refined by full-matrix least-
squares on F2.

All atoms were refined anisotropically.

Crystallographic Data and Structure Analysis
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The crystal structure of iodine tribromide is orthorhombic. The fundamental building blocks of
the crystal are the planar [IBrz2]* cations and the linear [Brs]~ anions.

Crystal Data and Structure Refinement

Parameter Value
Empirical formula IBrs

Formula weight 366.62 g/mol
Crystal system Orthorhombic
Space group Pccn

a (A 10.985

b (A) 11.231

c(A) 8.894

a (°) 90

B () 20

y (©) 90

Volume (A3) 1096.3

Z 8

Calculated density (g/cm?3) 4.445

Selected Bond Lengths and Angles

The structure reveals distinct geometries for the cation and anion. The [IBrz]* cation is bent,
while the [Brs]~ anion is nearly linear.
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Bond Length (A) Angle Degree (°)
[-Brl (in [IBr2]*) 2.516 Br1-1-Br2 (in [IBr2]*) 93.8

I-Br2 (in [IBrz]*) 2.509

Br3-Br4 (in [Br3]™) 2.545 Br3-Br4-Br5 (in [Brs]”) 178.2
Br4-Br5 (in [Brs]™) 2.551

Visualization of Structural Relationships

The following diagrams illustrate the experimental workflow for structure determination and the
ionic components of the iodine tribromide crystal structure.
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 To cite this document: BenchChem. [An In-depth Technical Analysis of the Crystal Structure
of lodine Tribromide (IBrs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1599007#iodine-tribromide-crystal-structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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